Cas no 956394-32-4 (3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole)
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-CYCLOPROPYL-1H-PYRAZOL-1-YL)SULFONYL]PHENYL METHYL ETHER
- 3-CYCLOPROPYL-1-[(4-METHOXYPHENYL)SULFONYL]-1H-PYRAZOLE
- 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole
-
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00942046-1g |
3-Cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | 90% | 1g |
¥4193.0 | 2024-04-17 | |
| Ambeed | A942086-1g |
3-Cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | 90% | 1g |
$611.0 | 2025-04-14 | |
| A2B Chem LLC | AI77261-1mg |
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | >90% | 1mg |
$201.00 | 2024-07-18 | |
| A2B Chem LLC | AI77261-5mg |
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | >90% | 5mg |
$214.00 | 2024-07-18 | |
| A2B Chem LLC | AI77261-10mg |
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | >90% | 10mg |
$240.00 | 2024-07-18 | |
| A2B Chem LLC | AI77261-500mg |
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | >90% | 500mg |
$720.00 | 2024-07-18 | |
| A2B Chem LLC | AI77261-1g |
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole |
956394-32-4 | >90% | 1g |
$1295.00 | 2024-07-18 | |
| abcr | AB582367-500mg |
3-Cyclopropyl-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole; . |
956394-32-4 | 500mg |
€678.60 | 2025-04-14 | ||
| abcr | AB582367-1g |
3-Cyclopropyl-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole; . |
956394-32-4 | 1g |
€1312.80 | 2025-04-14 |
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole
Introduction to 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole (CAS No. 956394-32-4)
3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 956394-32-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a cyclopropyl group and a 4-methoxybenzenesulfonyl moiety in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation.
The structural features of 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole contribute to its potential as an intermediate in the synthesis of bioactive molecules. The cyclopropyl group, a three-membered carbon ring, is often incorporated into pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. Meanwhile, the 4-methoxybenzenesulfonyl group introduces a hydrophobic surface and potential interactions with biological targets, such as enzymes or receptors. These structural elements collectively suggest that this compound may exhibit inhibitory or modulatory effects on various biological pathways.
In recent years, there has been growing interest in pyrazole derivatives as scaffolds for drug discovery. Pyrazoles are known for their versatility in medicinal chemistry, with derivatives exhibiting activities ranging from anti-inflammatory to anticancer effects. The specific substitution pattern in 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole positions it as a candidate for exploring novel therapeutic applications. Researchers have been particularly intrigued by its potential to interact with targets involved in metabolic diseases, neurodegenerative disorders, and infectious diseases.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The combination of the cyclopropyl and 4-methoxybenzenesulfonyl groups may confer selectivity that distinguishes it from other pyrazole derivatives. This selectivity is crucial for developing drugs with minimal side effects and improved efficacy. Current studies are focusing on elucidating the mechanisms through which this compound exerts its biological effects, with particular emphasis on its interactions with key enzymes and receptors.
The synthesis of 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group typically involves cyclization reactions or metal-catalyzed coupling processes, while the sulfonylation step requires careful handling of reagents to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.
Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole. By systematically modifying its molecular structure, researchers can fine-tune its pharmacological properties. For instance, variations in the substitution pattern of the pyrazole ring or the aromatic ring can significantly alter its potency, selectivity, and pharmacokinetic profile. These insights are derived from both computational modeling and experimental data, providing a comprehensive understanding of how structural changes influence biological activity.
The potential therapeutic applications of 3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole are broad and varied. Initial studies suggest that it may have utility in treating inflammatory diseases by modulating cytokine production or inhibiting inflammatory enzymes. Additionally, its molecular structure suggests potential activity against bacterial infections, where it could interfere with essential bacterial pathways without harming host cells. Furthermore, preliminary data indicate that it may exhibit neuroprotective effects, making it a candidate for investigating treatments against neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.
In conclusion,3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole (CAS No. 956394-32-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its cyclopropyl and 4-methoxybenzenesulfonyl substituents contribute to its versatility as a drug scaffold, while ongoing studies continue to uncover new therapeutic possibilities. As research progresses, this compound is likely to play an important role in developing novel treatments for various diseases.
956394-32-4 (3-cyclopropyl-1-(4-methoxybenzenesulfonyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)